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Compound of Interest

Compound Name: Sodium methanetrisulfonate
Cat. No.: B15126520
Get Quote
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Executive Summary: The Tripodal Superacid
Methanetrisulfonic acid (MTS), with the chemical formula
, represents a unique class of organic superacids. Unlike its well-known cousin triflic acid (

), which relies on halogenation for electron withdrawal, MTS derives its extreme acidity from the
synergistic induction of three sulfonic acid groups attached to a single methine carbon.

This guide analyzes the acidity profile of MTS, distinguishing it from the similarly named
"“Triflidic acid" (tris(trifluoromethanesulfonyl)methane), and provides a validated protocol for its
synthesis and application in high-performance catalysis.

Key Chemical Identity
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Property Specification
IUPAC Name Methinetrisulfonic acid
Formula

Methanetrisulfonate

Anion

Hygroscopic colorless crystals (often as
Appearance _

trihnydrate)
CAS Number 54322-33-7

Acidity Profile and pKa Thermodynamics
The Hierarchy of Sulfonic Acidity

MTS is a tribasic acid. While pKa values in dilute aqueous solution are compressed by the
leveling effect of water, comparative studies in non-agueous media and Hammett acidity
function (

) measurements establish MTS as a superacid, exceeding the strength of sulfuric acid.

Acidity Ranking (Increasing Strength):

Quantitative Data
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Parameter Value /| Range Context

First dissociation step (

pKa (Predicted, Aq.) ). Value is theoretical due to

solvent leveling.

o Stronger than 100%
Hammett Acidity (

J2112][3][4] Classified as a

) superacid.[4][5][6]

Sufficient for Friedel-Crafts

alkylations where
Catalytic Efficiency 0.04 — 1.0 mol%
requires stoichiometric

amounts.

Structural Drivers of Superacidity

The extreme acidity of MTS is driven by cumulative negative induction (-1 effect).

o Tripodal Architecture: The central methine carbon is bonded to three strongly electron-
withdrawing sulfonyl groups.

« Anion Stabilization: Upon deprotonation, the negative charge on the oxygen is stabilized not
only by resonance within the sulfonate group but also by the inductive pull of the adjacent
two sulfonate groups.

e Symmetry: The

-like symmetry of the anion allows for extensive charge distribution, minimizing inter-
electronic repulsion.

Validated Experimental Protocol: Synthesis of MTS

Directive: The following protocol is based on the method optimized by Sartori and Juschke. It
utilizes the reaction between acetone and oleum, a counter-intuitive but efficient pathway.

Mechanistic Logic
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* Why Acetone? Under superacidic conditions (oleum), acetone undergoes sulfonation and
oxidation/rearrangement to form the methinetrisulfonate skeleton.

o Why Barium? The intermediate is isolated as a potassium salt. Converting this to the barium
salt allows for the precise release of the free acid by adding sulfuric acid, as

precipitates out quantitatively, leaving pure MTS in solution.

Step-by-Step Methodology

Reagents:

Acetone (Dry)

Oleum (65%

) — WARNING: Extremely Corrosive

Potassium Carbonate (

)

Barium Chloride (

)71

Sulfuric Acid (

)21I3][8]

Workflow:

o Sulfonation (The Sartori Reaction):
o Place oleum (65%

) in a round-bottom flask cooled to 0°C.

o Dropwise add acetone while maintaining temperature < 5°C. The reaction is highly
exothermic.
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o Observation: The mixture will darken.

o Heat the mixture to 60°C for 1 hour to complete the rearrangement.

¢ |solation of Potassium Salt:

o Pour the reaction mixture onto crushed ice (Carefully!).

o Neutralize with

until pH ~ 7.

o Evaporate to dryness and recrystallize from water to obtain

o Purification via Barium Salt:

o Dissolve the potassium salt in boiling water.

o Add stoichiometric

solution.

o Result:
precipitates (or crystallizes upon cooling). Filter and wash.

e Liberation of Free Acid:

o

Suspend the barium salt in water.

Add stoichiometric

[¢]

Filter off the insoluble white

[¢]

[e]

Evaporate the filtrate under high vacuum (
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torr) to obtain pure Methanetrisulfonic Acid trihydrate.

Synthesis Workflow Visualization
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Figure 1: Validated synthetic route for Methanetrisulfonic Acid (MTS) via the Sartori-Jischke
protocol.

Applications in Drug Development & Catalysis
High-Efficiency Acid Catalysis

MTS serves as a superior alternative to sulfuric acid or p-toluenesulfonic acid (PTSA) in
sensitive organic transformations. Its superacidic nature allows it to be used in catalytic
guantities (0.04—-1.0 mol%), avoiding the generation of large amounts of acidic waste.

o Vitamin E Synthesis: MTS catalyzes the condensation of trimethylhydroquinone with
isophytol to form

-tocopherol with yields >95%.

o Wagner-Meerwein Rearrangements: Promotes skeletal rearrangements at low temperatures
where other acids fail or cause degradation.

Electrolyte Systems

The methanetrisulfonate anion is highly stable and resistant to oxidation. This makes MTS and
its salts (e.g., Lithium Methanetrisulfonate) candidates for:

e Proton Exchange Membranes (PEM): As a dopant to increase proton conductivity.

 Li-ion Batteries: As a stable, non-corrosive counter-ion in electrolyte formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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